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Compound of Interest

Compound Name: STL427944

Cat. No.: B15587341

Essential Safety and Handling Guide for STL427944

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the potent FOXM1 inhibitor, STL427944.

This document provides crucial safety and logistical information for the handling and disposal
of STL427944, a potent and selective FOXM1 inhibitor investigated for its potential in
overcoming tumor chemoresistance.[1] Given its pharmacological activity and status as a
research chemical, stringent adherence to safety protocols is mandatory to protect laboratory
personnel and the environment. While a specific Safety Data Sheet (SDS) for STL427944 is
available upon request from vendors, this guide synthesizes general best practices for handling
potent chemical compounds.

Physicochemical Data

A summary of the available quantitative data for STL427944 is presented below.
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Property Value

CAS Number 292028-62-7
Molecular Formula C25H23N704
Molecular Weight 485.49 g/mol
Solubility Soluble in DMSO
Purity Typically =99%

Health Hazard Information

As a potent bioactive compound designed to elicit a pharmacological effect on human cells,
STL427944 should be handled with extreme care.[2] Compounds of this nature, particularly
those used in cancer research, have the potential to be cytotoxic.[3][4] Direct exposure could
lead to undesired health effects.[5] Therefore, minimizing exposure is the primary objective.

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to safety, combining engineering controls and personal protective
equipment, is essential. Engineering controls should always be the primary method for
containment.[5]

Recommended PPE

e Gloves: Nitrile gloves should be worn at all times when handling STL427944. Consider
double-gloving, especially during weighing and reconstitution procedures.

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles
are mandatory.

o Lab Coat: A fully buttoned lab coat, preferably one that is disposable or designated for potent
compound work, must be worn.

o Respiratory Protection: When handling the solid form of the compound outside of a certified
chemical fume hood or glove box, a NIOSH-approved respirator is recommended to prevent
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inhalation of airborne patrticles.

Engineering Controls

o Ventilation: All work with solid STL427944 should be conducted in a certified chemical fume
hood, glove box, or other ventilated enclosure to minimize inhalation exposure.[6]

» Containment: For procedures with a higher risk of aerosolization, such as weighing or
vortexing, the use of a containment ventilated enclosure (CVE) or an isolator is strongly
advised.[6][7]

Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of STL427944 is critical to ensure
safety and compliance.

Experimental Workflow for Handling STL427944

The following diagram outlines the procedural steps for safely handling STL427944 from
receipt to disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15587341?utm_src=pdf-body
https://www.witpress.com/Secure/elibrary/papers/EEH05/EEH05028FU.pdf
https://www.witpress.com/Secure/elibrary/papers/EEH05/EEH05028FU.pdf
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.benchchem.com/product/b15587341?utm_src=pdf-body
https://www.benchchem.com/product/b15587341?utm_src=pdf-body
https://www.benchchem.com/product/b15587341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Designate Work Area

l

Don Appropriate PPE

l

Gather All Necessary Materials

Proceed to Handling

Handling (in Fume Hood/CVE)

Weigh Compound

l

Reconstitute in DMSO

l

Aliquot for Storage

Proceed to Cleanup

Cleanup arnd Disposal

Decontaminate Work Surfaces

l

Dispose of Contaminated Waste

l

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of STL427944.
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Step-by-Step Handling Procedures

e Preparation:
o Designate a specific area for handling STL427944.

o Assemble all necessary equipment and materials, including the compound, solvent
(DMSO), pipettes, tubes, and waste containers.

o Don all required PPE as outlined above.
e Weighing and Reconstitution:

o Perform all weighing and reconstitution steps within a certified chemical fume hood or
other containment device.

o To avoid generating dust, handle the solid compound carefully.

o Prepare a stock solution by dissolving the weighed compound in the appropriate volume of
DMSO.

o Storage:

o Store the solid compound and stock solutions as recommended by the supplier, which is
typically at room temperature for the solid form in the continental US.[1]

o Clearly label all containers with the compound name, concentration, date, and hazard
information.

Disposal Plan

» Solid Waste: All disposable materials that have come into contact with STL427944, including
pipette tips, tubes, and gloves, should be collected in a dedicated, sealed waste container.

e Liquid Waste: Unused stock solutions and other liquid waste containing STL427944 should
be collected in a separate, labeled hazardous waste container.
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» Disposal: All waste must be disposed of as hazardous chemical waste in accordance with
your institution's and local regulations. Do not dispose of this material down the drain.

By implementing these safety measures and operational plans, researchers can minimize their
risk of exposure and ensure the safe and effective use of STL427944 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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